2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C6H9N3O2S
• Molecular Weight: 187.22 g/mol
• IUPAC Name: 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C6H9N3O2S/c1-2-5-8-9-6(11-5)12-3-4(7)10/h2-3H2,1H3,(H2,7,10)
• InChI Key: BPPPJZVNNDAWOI-UHFFFAOYSA-N
• SMILES: CCC1=NN=C(O1)SCC(=O)N

Description

2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide, also known as EOA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. EOA is a sulfhydryl-containing compound that has been shown to have various biological effects, including antioxidant and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. 2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide has been shown to inhibit the activity of reactive oxygen species (ROS) and reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α.
Biochemical and Physiological Effects
2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide can inhibit the growth of cancer cells and reduce the production of ROS. In vivo studies have shown that 2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide can reduce inflammation and oxidative stress in animal models of disease.

Advantages and Limitations for Lab Experiments

2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide has several advantages for lab experiments, including its low toxicity and high solubility in water. However, 2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide has some limitations, such as its relatively high cost and limited availability.

Future Directions

There are several future directions for research on 2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide. One potential area of research is the development of 2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide analogs with improved properties, such as increased potency or decreased toxicity. Another area of research is the investigation of the mechanism of action of 2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide and its potential targets in the body. Additionally, further studies are needed to determine the efficacy of 2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide in animal models of various diseases and its potential for clinical use.
Conclusion
2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide is a promising compound with potential applications in various scientific fields. Its antioxidant and anti-inflammatory properties make it a potential candidate for the treatment of various diseases. Further research is needed to fully understand the mechanism of action of 2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide and its potential for clinical use.

Synthesis Methods

The synthesis of 2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide involves the reaction of ethyl hydrazinecarboxylate with thioglycolic acid in the presence of sodium hydroxide. The resulting product is then reacted with acetic anhydride to form 2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide. The yield of 2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide can be improved by modifying the reaction conditions, such as changing the reaction time and temperature.

Scientific Research Applications

2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide has been studied for its potential applications in various scientific fields, including pharmacology, biochemistry, and toxicology. 2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide has been shown to have antioxidant and anti-inflammatory properties, which could be useful in the treatment of various diseases, such as cancer, cardiovascular diseases, and neurodegenerative diseases.